Cas no 1142201-89-5 (2-Bromo-4-isopropoxy-5-methoxybenzoic acid)
2-Bromo-4-isopropoxy-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-isopropoxy-5-methoxybenzoic acid
- 2-bromo-5-methoxy-4-(propan-2-yloxy)benzoic acid
- STK505682
- BBL018049
- T2398
- 2-Bromo-4-isopropoxy-5-methoxybenzoic acid
-
- MDL: MFCD12028117
- Inchi: 1S/C11H13BrO4/c1-6(2)16-10-5-8(12)7(11(13)14)4-9(10)15-3/h4-6H,1-3H3,(H,13,14)
- InChI Key: JKHMLZVDLVTXHO-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)O)=CC(=C(C=1)OC(C)C)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 244
- Topological Polar Surface Area: 55.8
2-Bromo-4-isopropoxy-5-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 040043-500mg |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | 500mg |
$126.00 | 2023-09-11 | ||
| TRC | B023065-250mg |
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid |
1142201-89-5 | 250mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B023065-500mg |
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid |
1142201-89-5 | 500mg |
$ 300.00 | 2022-06-07 | ||
| TRC | B023065-1000mg |
2-Bromo-4-isopropoxy-5-methoxybenzoic Acid |
1142201-89-5 | 1g |
$ 480.00 | 2022-06-07 | ||
| A2B Chem LLC | AI09538-500mg |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI09538-1g |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | >95% | 1g |
$439.00 | 2024-04-20 | |
| A2B Chem LLC | AI09538-5g |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | >95% | 5g |
$787.00 | 2024-04-20 | |
| A2B Chem LLC | AI09538-10g |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | >95% | 10g |
$1134.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1298189-1g |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid |
1142201-89-5 | 97% | 1g |
¥1592.00 | 2024-08-09 |
2-Bromo-4-isopropoxy-5-methoxybenzoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-Bromo-4-isopropoxy-5-methoxybenzoic acid
Recent Advances in the Application of 2-Bromo-4-isopropoxy-5-methoxybenzoic Acid (CAS: 1142201-89-5) in Chemical Biology and Pharmaceutical Research
In recent years, the compound 2-Bromo-4-isopropoxy-5-methoxybenzoic acid (CAS: 1142201-89-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its bromo and alkoxy substituents, has emerged as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases.
A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors of the MDM2-p53 interaction, a critical pathway in cancer therapeutics. The study reported a 40% improvement in binding affinity compared to previous analogs, underscoring the compound's potential in drug discovery.
Another significant application of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid was reported in a 2024 Nature Communications paper, where it served as a precursor for the development of novel anti-inflammatory agents. The research team utilized the compound's reactive bromo group to introduce diverse pharmacophores, resulting in a series of derivatives with potent COX-2 inhibitory activity. The lead compound from this series exhibited a 10-fold selectivity for COX-2 over COX-1, suggesting potential as a next-generation NSAID with reduced gastrointestinal side effects.
From a synthetic chemistry perspective, recent advances in transition-metal-catalyzed cross-coupling reactions have expanded the utility of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid. A 2023 study in Organic Letters demonstrated its effective use in palladium-catalyzed Suzuki-Miyaura couplings, enabling the rapid construction of complex biaryl systems. The isopropoxy and methoxy groups were found to enhance the stability of the intermediate palladium complex, leading to higher yields (85-92%) compared to similar substrates lacking these substituents.
In the realm of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the incorporation of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid into novel quorum sensing inhibitors. The resulting compounds showed promising activity against Pseudomonas aeruginosa biofilms, with minimum biofilm eradication concentrations (MBECs) as low as 8 μg/mL. This represents a significant improvement over existing anti-biofilm agents and suggests potential applications in combating antibiotic-resistant infections.
Looking forward, the unique properties of 2-Bromo-4-isopropoxy-5-methoxybenzoic acid continue to inspire innovative applications in drug discovery. Current research efforts are exploring its use in PROTAC (PROteolysis TArgeting Chimera) design, where its aromatic core and functional handles make it an attractive linker component. Preliminary results from unpublished studies suggest that derivatives of this compound can effectively bridge E3 ligase binders and target protein ligands, opening new avenues for targeted protein degradation therapies.
1142201-89-5 (2-Bromo-4-isopropoxy-5-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)